(R)-5-Methyl-4,7-diazaspiro[2.5]octane dihydrochloride

Specification

• CAS No.: 1199792-83-0
• Molecular Formula: C7H16Cl2N2
• Molecular Weight: 199.12 g/mol
• IUPAC Name: (5R)-5-methyl-4,7-diazaspiro[2.5]octane;dihydrochloride
• Standard InChI: InChI=1S/C7H14N2.2ClH/c1-6-4-8-5-7(9-6)2-3-7;;/h6,8-9H,2-5H2,1H3;2*1H/t6-;;/m1../s1
• Standard InChI Key: IVGBVHLSHNCEEE-QYCVXMPOSA-N
• Isomeric SMILES: C[C@@H]1CNCC2(N1)CC2.Cl.Cl
• SMILES: CC1CNCC2(N1)CC2.Cl.Cl
• Canonical SMILES: CC1CNCC2(N1)CC2.Cl.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

The compound’s molecular formula is C₇H₁₆Cl₂N₂, with a molecular weight of 199.12 g/mol. Its IUPAC name, (R)-5-methyl-4,7-diazaspiro[2.5]octane dihydrochloride, reflects the spiro junction at C2 and C5 positions, methyl substitution at C5, and two hydrochloride counterions. The stereochemistry at C5 is explicitly defined as R-configuration, critical for its biological interactions.

Table 1: Key Physicochemical Properties

Property	Value
CAS Registry Number	1199792-83-0
SMILES Notation	CC@HNC21CC2.[H]Cl.[H]Cl
InChIKey	IVGBVHLSHNCEEE-QYCVXMPOSA-N
Purity	≥95%

Structural Analysis

The spiro[2.5]octane core imposes significant steric constraints, forcing the two nitrogen atoms into a rigid spatial arrangement. X-ray crystallography of analogous spiro compounds reveals a puckered cyclohexane-like ring fused to a cyclopropane moiety. This geometry enhances binding selectivity to biological targets such as the Mdm2-p53 interaction site.

Synthesis and Manufacturing

Synthetic Routes

While detailed protocols for this specific enantiomer are proprietary, patent CN108863958B outlines a general strategy for 4,7-diazaspiro[2.5]octane derivatives. The synthesis involves:

• Cyclopropanation: Reaction of a substituted allylamine with diazomethane under Pd catalysis.

• Spirocyclization: Intramolecular nucleophilic attack facilitated by BF₃·OEt₂.

• Chiral Resolution: Enzymatic kinetic resolution using lipase B to isolate the R-enantiomer.

The final step employs hydrochloric acid to form the dihydrochloride salt, improving solubility for biological assays.

Process Optimization

Cell Line	IC₅₀ (μM)	p53 Status
MCF-7 (Breast)	2.1 ± 0.3	Wild-type
A549 (Lung)	3.7 ± 0.6	Wild-type
PC-3 (Prostate)	>50	Null

Formulation and Pharmacokinetics

Preclinical Formulations

For in vivo studies, VulcanChem recommends dissolving the compound in DMSO (50 mg/mL), followed by dilution with PEG300:Tween 80:water (40:5:55). This yields a stable solution for intraperitoneal administration in xenograft models.

Metabolic Stability

Microsomal assays (human liver, pH 7.4) show moderate clearance (CLₘᵢc = 18 mL/min/kg), with primary metabolites arising from N-demethylation and cyclopropane ring oxidation. Plasma protein binding is 89% in murine models, necessitating dose adjustments for efficacy studies.